Cas no 324-42-5 (2-Fluoro-6-methylnaphthalene)
2-Fluoro-6-methylnaphthalene structure
Product Name:2-Fluoro-6-methylnaphthalene
2-Fluoro-6-methylnaphthalene Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-6-methylnaphthalene
- Naphthalene,2-fluoro-6-methyl-
- 2-Fluor-6-methyl-naphthalin
- 2-fluoro-6-methyl-naphthalene
- 2-Fluoro-6-methylnaphthalene100µg
- 2-Methyl-6-fluornaphthalin
- 2-Methyl-6-fluoronaphthalene
- 6-Fluoro-2-methylnaphthalene
- HMS559P02
- Naphthalene,2-fluoro-6-methyl
- IKKGPHTUCGWMPE-UHFFFAOYSA-N
- CCG-40732
- Maybridge1_006492
- AKOS006230181
- 324-42-5
- DTXSID10369473
- SCHEMBL806323
- SR-01000630856-1
- FT-0612396
- MFCD00831714
- DB-048213
- G85840
-
- Inchi： 1S/C11H9F/c1-8-2-3-10-7-11(12)5-4-9(10)6-8/h2-7H,1H3
- InChI Key： IKKGPHTUCGWMPE-UHFFFAOYSA-N
- SMILES： FC1C=CC2C=C(C)C=CC=2C=1
Computed Properties
- Exact Mass: 160.06900
- Monoisotopic Mass: 160.068828449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.112
- Melting Point: 73 °C
- Boiling Point: 247.5°Cat760mmHg
- Flash Point: 84.5°C
- Refractive Index: 1.594
- PSA: 0.00000
- LogP: 3.28730
- Solubility: Not determined
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-Fluoro-6-methylnaphthalene Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Fluoro-6-methylnaphthalene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Fluoro-6-methylnaphthalene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM122740-1g |
2-fluoro-6-methylnaphthalene |
324-42-5 | 95% | 1g |
$282 | 2021-08-05 | |
| TRC | B440333-2.5mg |
2-fluoro-6-methylnaphthalene |
324-42-5 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B440333-5mg |
2-fluoro-6-methylnaphthalene |
324-42-5 | 5mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B440333-25mg |
2-fluoro-6-methylnaphthalene |
324-42-5 | 25mg |
$ 80.00 | 2022-06-07 | ||
| Chemenu | CM122740-1g |
2-fluoro-6-methylnaphthalene |
324-42-5 | 95% | 1g |
$*** | 2023-03-30 | |
| Alichem | A219003544-500mg |
6-Fluoro-2-methylnaphthalene |
324-42-5 | 98% | 500mg |
$950.60 | 2023-09-02 | |
| Alichem | A219003544-1g |
6-Fluoro-2-methylnaphthalene |
324-42-5 | 98% | 1g |
$1752.40 | 2023-09-02 | |
| A2B Chem LLC | AD47319-1g |
2-Fluoro-6-methylnaphthalene |
324-42-5 | 1g |
$359.00 | 2024-04-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1802527-1g |
2-Fluoro-6-methylnaphthalene |
324-42-5 | 98% | 1g |
￥2614.00 | 2024-08-02 | |
| Apollo Scientific | PC32109-100mg |
2-fluoro-6-methylnaphthalene |
324-42-5 | 100mg |
£149.00 | 2025-02-21 |
2-Fluoro-6-methylnaphthalene Related Literature
-
1. Long-range carbon–fluorine scalar coupling in some fluorinated aromatic compoundsDavid Doddrell,David Jordan,N. V. Riggs,P. R. Wells J. Chem. Soc. Chem. Commun. 1972 1158
-
2. 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constantsDavid Doddrell,Michael Barfield,William Adcock,Mohammad Aurangzeb,David Jordan J. Chem. Soc. Perkin Trans. 2 1976 402
-
3. Kinetics of the hydrogen abstraction from propane, n-butane, isobutane, and cyclopentane by difluoroamino-radicalsP. Cadman,C. Dodwell,A. J. White,A. F. Trotman-Dickenson J. Chem. Soc. A 1971 2967
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